Benzyl 6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Benzyl 6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
303953-34-6
VCID:
VC0459438
InChI:
InChI=1S/C27H23N5O3/c1-34-23-10-6-5-9-20(23)24-22-14-32(26(33)35-15-18-7-3-2-4-8-18)12-11-19(22)21(13-28)25(31)27(24,16-29)17-30/h2-11,22,24H,12,14-15,31H2,1H3/t22-,24+/m0/s1
SMILES:
COC1=CC=CC=C1C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
Molecular Formula:
C27H23N5O3
Molecular Weight:
465.5g/mol
Benzyl 6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 303953-34-6
Main Products
VCID: VC0459438
Molecular Formula: C27H23N5O3
Molecular Weight: 465.5g/mol
| CAS No. | 303953-34-6 |
|---|---|
| Product Name | Benzyl 6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C27H23N5O3 |
| Molecular Weight | 465.5g/mol |
| IUPAC Name | benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C27H23N5O3/c1-34-23-10-6-5-9-20(23)24-22-14-32(26(33)35-15-18-7-3-2-4-8-18)12-11-19(22)21(13-28)25(31)27(24,16-29)17-30/h2-11,22,24H,12,14-15,31H2,1H3/t22-,24+/m0/s1 |
| Standard InChIKey | LAONXHQLDPRNSR-LADGPHEKSA-N |
| Isomeric SMILES | COC1=CC=CC=C1[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4 |
| SMILES | COC1=CC=CC=C1C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4 |
| Canonical SMILES | COC1=CC=CC=C1C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4 |
| PubChem Compound | 11838462 |
| Last Modified | Nov 11 2021 |
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